Cas no 1544665-46-4 (methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate)

• Product Name: methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate
• CAS No: 1544665-46-4
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 2135314
• Update Time: 2023-11-20

methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• 4-amino-Bicyclo[2.2.2]octane-1-propanoic acid methyl ester
• methyl 3-{4-aminobicyclo[2.2.2]octan-1-yl}propanoate
• methyl 3-(4-aminobicyclo[2.2.2]octan-1-yl)propanoate
• XYEVIUDNQGQLTH-UHFFFAOYSA-N
• 3-(4-Amino-bicyclo[2.2.2]oct-1-yl)-propionic acid methyl ester
• CID 90026431
• Bicyclo[2.2.2]octane-1-propanoic acid, 4-amino-, methyl ester
• Aceticacid,2-(4-hydroxypropoxy)-,ethylester

• Inchi： 1S/C12H21NO2/c1-15-10(14)2-3-11-4-7-12(13,8-5-11)9-6-11/h2-9,13H2,1H3
• InChI Key： XYEVIUDNQGQLTH-UHFFFAOYSA-N
• SMILES： O(C)C(CCC12CCC(CC1)(CC2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 277.0±13.0 °C(Predicted)
• pka: 10.85±0.40(Predicted)